Cas no 1443340-70-2 (1-(4-Methoxy-3-propoxyphenyl)propan-1-one)

• Product Name: 1-(4-Methoxy-3-propoxyphenyl)propan-1-one
• CAS No: 1443340-70-2
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5694837
• PubChem ID: 83953941
• Update Time: 2025-08-05

1-(4-Methoxy-3-propoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1443340-70-2
• 4'-Methoxy-3'-n-propoxypropiophenone
• 1-(4-Methoxy-3-propoxyphenyl)propan-1-one
• 1-Propanone, 1-(4-methoxy-3-propoxyphenyl)-

• MDL： MFCD22373539
• Inchi： 1S/C13H18O3/c1-4-8-16-13-9-10(11(14)5-2)6-7-12(13)15-3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： RGECZVVRSYLNHF-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(=CC=C(C(CC)=O)C=1)OC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 326.6±22.0 °C(Predicted)

Additional information on 1-(4-Methoxy-3-propoxyphenyl)propan-1-one

1-(4-Methoxy-3-propoxyphenyl)propan-1-one: A Comprehensive Overview

1-(4-Methoxy-3-propoxyphenyl)propan-1-one, also known by its CAS number 1443340-70-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a propanone group attached to a phenyl ring substituted with methoxy and propoxy groups, which contribute to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of 1-(4-Methoxy-3-propoxyphenyl)propan-1-one in the context of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The presence of the methoxy and propoxy groups on the phenyl ring enhances the compound's solubility and stability, making it an ideal candidate for further functionalization.

The synthesis of 1-(4-Methoxy-3-propoxyphenyl)propan-1-one involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound can be produced efficiently for research purposes. The compound's structure has also been studied using advanced spectroscopic techniques, such as NMR and IR, which have provided insights into its conformational flexibility and electronic properties.

In terms of biological activity, 1-(4-Methoxy-3-propoxyphenyl)propan-1-one has shown promise in preclinical models as a modulator of cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit certain kinase enzymes, which are implicated in various disease states, including cancer and neurodegenerative disorders. These findings underscore the potential of this compound as a lead molecule for drug discovery efforts.

From a materials science perspective, the compound's aromatic structure and functional groups make it suitable for applications in polymer chemistry and nanotechnology. Researchers have investigated its use as a building block for constructing advanced materials with tailored optical and electronic properties. The integration of 1-(4-Methoxy-3-propoxyphenyl)propan-1-one into polymer frameworks has shown potential for enhancing material durability and functionality.

Looking ahead, the continued exploration of 1-(4-Methoxy-3-propoxyphenyl)propan-1-one is expected to yield further insights into its chemical reactivity and biological effects. Collaborative efforts between chemists, biologists, and materials scientists are likely to drive innovation in this area, paving the way for new therapeutic agents and advanced materials.